1-Ethyl-4-(pyrrolidin-1-ylcarbonyl)-1H-pyrazol-5-amine

• IUPAC Name: (5-amino-1-ethylpyrazol-4-yl)-pyrrolidin-1-ylmethanone
• InChI: InChI=1S/C10H16N4O/c1-2-14-9(11)8(7-12-14)10(15)13-5-3-4-6-13/h7H,2-6,11H2,1H3
• InChI Key: AVEAPTBGOYFZTF-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=C(C=N1)C(=O)N2CCCC2)N
• Molecular Formula: C10H16N4O
• Molecular Weight: 208.26 g/mol

Description

1-Ethyl-4-(pyrrolidin-1-ylcarbonyl)-1H-pyrazol-5-amine is a chemical compound that has been synthesized for scientific research purposes. It is commonly referred to as EPPA and is a member of the pyrazol family of compounds. EPPA has been found to have potential applications in several areas of scientific research, including drug discovery and development, as well as in the study of biochemical and physiological processes.

Mechanism of Action

The mechanism of action of EPPA is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes and proteins in the body. This inhibition can lead to changes in biochemical and physiological processes, which can be studied to gain a better understanding of disease states and potential therapeutic targets.
Biochemical and Physiological Effects:
EPPA has been found to have several biochemical and physiological effects, including the inhibition of certain enzymes and proteins in the body. Additionally, EPPA has been shown to have antioxidant properties, which may contribute to its potential therapeutic effects.

Advantages and Limitations for Lab Experiments

EPPA has several advantages for use in lab experiments, including its relative ease of synthesis and its potential as a tool for studying biochemical and physiological processes. However, there are also limitations to its use, including its potential toxicity and the need for further study to fully understand its mechanisms of action.

Future Directions

There are several future directions for the study of EPPA, including further research into its potential as a drug candidate for the treatment of various diseases. Additionally, EPPA may be studied as a tool for studying the mechanisms of action of certain enzymes and proteins in the body, which could lead to the development of new therapeutic targets. Finally, further research is needed to fully understand the biochemical and physiological effects of EPPA and its potential limitations for use in lab experiments.

Synthesis Methods

The synthesis of EPPA involves several steps, including the reaction of 1-ethyl-1H-pyrazol-5-amine with pyrrolidine-1-carbonyl chloride in the presence of a base catalyst. The resulting product is then purified using chromatography techniques to obtain the final compound.

Scientific Research Applications

EPPA has been found to have potential applications in several areas of scientific research. It has been studied for its potential use as a drug candidate in the treatment of various diseases, including cancer and Alzheimer's disease. Additionally, EPPA has been used as a tool for studying the mechanisms of action of certain enzymes and proteins in the body.